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Compound of Interest

4-(2-Methoxyethyl)piperidine
Compound Name:
hydrochloride

cat. No.: B1290725

In-Depth Technical Guide: 4-(2-
Methoxyethyl)piperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties

This technical guide provides a comprehensive overview of 4-(2-Methoxyethyl)piperidine
hydrochloride, a piperidine derivative of interest in chemical and pharmaceutical research.

CAS Number: 868849-54-1[1]

Molecular Formula: CsH1sCINO[1]

Molecular Weight: 179.69 g/mol [1]

IUPAC Name: 4-(2-methoxyethyl)piperidine hydrochloride
Synonyms: 4-(2-Methoxyethyl)piperidine HCI

The hydrochloride salt form enhances the compound's stability and solubility in aqueous
solutions, facilitating its use in various experimental settings.
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Property Value Source
CAS Number 868849-54-1 [1]
Molecular Formula CsH1sCINO [1]
Molecular Weight 179.69 [1]

4-(2-methoxyethyl)piperidine
IUPAC Name ( yethyhpip
hydrochloride

Off-white to light yellow solid
Appearance ) o General Knowledge
(Typical for similar compounds)

Solubility Soluble in water General Knowledge

Structure Verification

The chemical structure of 4-(2-Methoxyethyl)piperidine hydrochloride has been verified
through its IUPAC name and CAS number. The structure consists of a piperidine ring
substituted at the 4-position with a 2-methoxyethyl group. The nitrogen atom of the piperidine
ring is protonated to form the hydrochloride salt.
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Verified Structure

Click to download full resolution via product page

Caption: Logical workflow for the structural verification of 4-(2-Methoxyethyl)piperidine
hydrochloride.
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(2-
Methoxyethyl)piperidine hydrochloride (CAS 868849-54-1) is not readily available in the
public domain, a general and representative synthetic approach for 4-substituted piperidines
can be described. The synthesis often involves the modification of a pre-formed piperidine ring
or the cyclization of an appropriate acyclic precursor.

A plausible synthetic route could start from 4-pyridineethanol, which can be hydrogenated to 4-
piperidineethanol. The hydroxyl group can then be methylated to yield the desired product,
followed by conversion to its hydrochloride salt.

Representative Experimental Protocol: Synthesis of a 4-
Substituted Piperidine Derivative

This protocol is a generalized procedure and may require optimization for the specific synthesis
of 4-(2-Methoxyethyl)piperidine.

Step 1: Reduction of the Pyridine Ring
» Dissolve 4-pyridineethanol in a suitable solvent such as ethanol or methanol.

o Add a hydrogenation catalyst, for example, Platinum(lV) oxide (Adam's catalyst) or
Palladium on carbon (Pd/C).

o Pressurize the reaction vessel with hydrogen gas (typically 50-100 psi).

« Stir the reaction mixture at room temperature or with gentle heating until the reaction is
complete (monitored by TLC or GC-MS).

« Filter the reaction mixture to remove the catalyst.

Evaporate the solvent under reduced pressure to obtain 4-piperidineethanol.
Step 2: O-Methylation

» Dissolve the 4-piperidineethanol in a suitable aprotic solvent like tetrahydrofuran (THF) or
dimethylformamide (DMF).
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e Add a strong base, such as sodium hydride (NaH), to deprotonate the hydroxyl group. Care
must be taken as NaH is highly reactive.

» Slowly add a methylating agent, for instance, methyl iodide (CHsl) or dimethyl sulfate
((CH3)2S0a.), to the reaction mixture.

 Stir the reaction at room temperature or with gentle heating until the starting material is
consumed.

e Quench the reaction carefully with water or a saturated aqueous solution of ammonium
chloride.

o Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

o Dry the combined organic layers over an anhydrous drying agent (e.g., Naz2SOa4, MgSOQOa),
filter, and concentrate under reduced pressure.

Step 3: Purification and Salt Formation

Purify the crude 4-(2-Methoxyethyl)piperidine by column chromatography on silica gel.
» Dissolve the purified product in a suitable solvent like diethyl ether or ethyl acetate.

» Add a solution of hydrochloric acid in a suitable solvent (e.g., HCl in diethyl ether or
isopropanol) dropwise until precipitation is complete.

o Collect the precipitated 4-(2-Methoxyethyl)piperidine hydrochloride by filtration, wash with
a cold solvent, and dry under vacuum.
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Final Product:
4-(2-Methoxyethyl)piperidine HCI

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis of 4-(2-
Methoxyethyl)piperidine hydrochloride.

Analytical Characterization (Predicted)

Specific spectral data for 4-(2-Methoxyethyl)piperidine hydrochloride is not publicly
available. However, based on the chemical structure, the expected analytical data is presented
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below.

Technique Expected Features
Signals corresponding to the piperidine ring
protons (typically in the range of 1.0-3.5 ppm), a
singlet for the methoxy group protons (around

1H NMR 3.3 ppm), and triplets for the ethyl chain protons.
The N-H proton of the hydrochloride salt would
appear as a broad singlet at a downfield
chemical shift.
Resonances for the carbon atoms of the

iperidine ring, the ethyl group, and a
15C NMR pIp g yl group

characteristic signal for the methoxy carbon

(around 59 ppm).

IR Spectroscopy

Characteristic absorption bands for N-H
stretching (as a broad band for the ammonium
salt around 2400-2800 cm~1), C-H stretching
(aliphatic, ~2850-3000 cm~1), C-O stretching
(ether, ~1100 cm~1), and N-H bending.

Mass Spectrometry (ESI+)

The mass spectrum would be expected to show
a molecular ion peak [M+H]* for the free base at
m/z 158.15.

Biological Activity and Signaling Pathways

There is no specific biological activity or signaling pathway data available for 4-(2-

Methoxyethyl)piperidine hydrochloride. However, the piperidine scaffold is a well-known

privileged structure in medicinal chemistry, and its derivatives have been reported to exhibit a

wide range of biological activities.

Derivatives of piperidine are known to interact with various biological targets, including:
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o Central Nervous System (CNS) Receptors: Many piperidine-containing compounds act as
ligands for opioid, dopamine, and serotonin receptors, suggesting potential applications in
pain management and neurological disorders.

e Enzyme Inhibition: Some piperidine derivatives have shown inhibitory activity against
enzymes such as acetylcholinesterase, which is a target in Alzheimer's disease therapy.

e lon Channels: The piperidine moiety is present in drugs that modulate the function of ion
channels.

Given the structural similarity to other biologically active piperidines, 4-(2-
Methoxyethyl)piperidine hydrochloride could be a candidate for screening in various
therapeutic areas, particularly in neuropharmacology. Further research is required to elucidate
its specific biological functions and mechanisms of action.

4-(2-Methoxyethyl)piperidine
Hydrochloride

Potential Biological Activities
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Caption: Potential areas of biological activity for 4-(2-Methoxyethyl)piperidine hydrochloride
based on its core structure.

Conclusion

4-(2-Methoxyethyl)piperidine hydrochloride is a chemical compound with a confirmed
structure and CAS number. While specific experimental data for its synthesis, characterization,
and biological activity are limited in publicly accessible literature, this guide provides a
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framework based on established chemical principles and data from structurally related
compounds. This information can serve as a valuable resource for researchers and scientists
interested in exploring the potential applications of this and similar piperidine derivatives in drug
discovery and development. Further experimental investigation is necessary to fully
characterize its properties and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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